Cas no 553631-05-3 (1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine)

1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical applications. The compound features a BOC (tert-butoxycarbonyl) protecting group, which enhances its stability and facilitates selective deprotection under mild acidic conditions. The 4-fluorophenyl moiety contributes to its utility in medicinal chemistry, as fluorine substitution often improves metabolic stability and binding affinity in drug candidates. The hydroxyl group at the 4-position of the piperidine ring provides a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is commonly employed in the synthesis of CNS-active molecules and receptor-targeting agents due to its structural flexibility. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecule construction.

1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine structure

553631-05-3 structure

Product Name:1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine

CAS No:553631-05-3

MF:C₁₆H₂₂FNO₃

MW:295.349188327789

MDL:MFCD09953399

CID:1025224

PubChem ID:49760246

Update Time:2025-07-02

1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
- 1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine
- F79275
- MFCD09953399
- tert-butyl 4-(4-fluorophenyl)-4-hydroxy-1-piperidinecarboxylate
- 553631-05-3
- DS-021509
- A848985
- DTXSID80678145
- MYOXKNVRSSVPEC-UHFFFAOYSA-N
- tertbutyl 4-(4-fluorophenyl)-4-hydroxy-1-piperidinecarboxylate
- tert-Butyl4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
- SB43911
- BS-28742
- EN300-7359415
- tert-butyl 4-(4-fluorophenyl)-4-hydroxy-piperidine-1-carboxylate
- SCHEMBL3266179
- AKOS015999063
- 1-N-BOC-4-(4-FLUOROPHENYL)-4-HYDROXYPIPERIDINE
- AM90111
- CS-0210800
- MDL： MFCD09953399
- Inchi： 1S/C16H22FNO3/c1-15(2,3)21-14(19)18-10-8-16(20,9-11-18)12-4-6-13(17)7-5-12/h4-7,20H,8-11H2,1-3H3
- InChI Key： MYOXKNVRSSVPEC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1(CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

Exact Mass: 295.15800
Monoisotopic Mass: 295.15837173g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.77000
LogP: 2.98210

1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129005642-5g	tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate	553631-05-3	95%	5g	$378.40	2023-09-01
Fluorochem	213022-1g	tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate	553631-05-3	95%	1g	￡188.00	2022-03-01
Fluorochem	213022-5g	tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate	553631-05-3	95%	5g	￡600.00	2022-03-01
TRC	B601235-100mg	1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine	553631-05-3		100mg	$ 81.00	2023-04-18
TRC	B601235-250mg	1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine	553631-05-3		250mg	$ 155.00	2023-04-18
TRC	B601235-500mg	1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine	553631-05-3		500mg	$ 236.00	2023-04-18
TRC	B601235-1g	1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine	553631-05-3		1g	$ 333.00	2023-04-18
Chemenu	CM179600-5g	tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate	553631-05-3	95%	5g	$399	2021-08-05
Chemenu	CM179600-5g	tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate	553631-05-3	95%	5g	$399	2023-01-09
abcr	AB312204-1 g	1-Boc-4-(4-fluorophenyl)-4-hydroxypiperidine; 97%	553631-05-3		1g	€257.50	2022-03-03

1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Production Method

1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Suppliers

Amadis Chemical Company Limited

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(CAS:553631-05-3)1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine

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Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:22

Price ($):519.0/1655.0

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2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

553631-05-3 (1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine) Related Products

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Amadis Chemical Company Limited

(CAS:553631-05-3)1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine

Purity:99%/99%

Quantity:1g/5g

Price ($):519.0/1655.0